Cas no 28978-03-2 (4H-1-Benzopyran-4-one,5-(b-D-glucopyranosyloxy)-2,3-dihydro-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy-,(2S)-)
28978-03-2 structure
Product Name:4H-1-Benzopyran-4-one,5-(b-D-glucopyranosyloxy)-2,3-dihydro-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy-,(2S)-
CAS No:28978-03-2
MF:C23H26O11
MW:478.445948123932
CID:272831
PubChem ID:91884749
Update Time:2025-04-19
4H-1-Benzopyran-4-one,5-(b-D-glucopyranosyloxy)-2,3-dihydro-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy-,(2S)- Chemical and Physical Properties
Names and Identifiers
-
- 4H-1-Benzopyran-4-one,5-(b-D-glucopyranosyloxy)-2,3-dihydro-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy-,(2S)-
- Persicoside
- 2-Methyl-4-propylpyridine
- 4H-1-Benzopyran-4-one,5-(b-D-glucopyranosyloxy)-2,3-dihydro-2-(3-hydroxy-4-methoxyphenyl)-7-me...
- 4H-1-Benzopyran-4-one,5-(b-D-glucopyranosyloxy)-2,3-dihydro-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy-,(S)-
- Persicogenin 5-b-D-glucopyranoside
- Persicogenin-5-b-D-glucoside
- Persicogenin-5-b-glucoside
- Persiconin
- Persicoside (8CI)
- [ "" ]
- HY-N3091
- (2S)-5-(beta-D-Glucopyranosyloxy)-2,3-dihydro-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy-4H-1-benzopyran-4-one
- AKOS032948912
- DTXSID801111030
- FS-9439
- 28978-03-2
- (2S)-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2,3-dihydrochromen-4-one
- CS-0023201
- starbld0000806
- (2S)-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy-5-{[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}-2,3-dihydro-1-benzopyran-4-one
- (2S)-5-(I(2)-D-Glucopyranosyloxy)-2,3-dihydro-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy-4H-1-benzopyran-4-one
-
- Inchi: 1S/C23H26O11/c1-30-11-6-16-19(13(26)8-15(32-16)10-3-4-14(31-2)12(25)5-10)17(7-11)33-23-22(29)21(28)20(27)18(9-24)34-23/h3-7,15,18,20-25,27-29H,8-9H2,1-2H3/t15-,18+,20+,21-,22+,23+/m0/s1
- InChI Key: NKYUUWHIEOUGKB-MBTNQKKPSA-N
- SMILES: O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1=CC(=CC2=C1C(C[C@@H](C1C=CC(=C(C=1)O)OC)O2)=O)OC
Computed Properties
- Exact Mass: 478.14751164g/mol
- Monoisotopic Mass: 478.14751164g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 34
- Rotatable Bond Count: 6
- Complexity: 692
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 164Ų
Experimental Properties
- Color/Form: Powder
- Density: 1.5±0.1 g/cm3
- Boiling Point: 787.7±60.0 °C at 760 mmHg
- Flash Point: 272.3±26.4 °C
- Vapor Pressure: 0.0±2.9 mmHg at 25°C
4H-1-Benzopyran-4-one,5-(b-D-glucopyranosyloxy)-2,3-dihydro-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy-,(2S)- Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
4H-1-Benzopyran-4-one,5-(b-D-glucopyranosyloxy)-2,3-dihydro-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy-,(2S)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN4754-1 mg |
Persicoside |
28978-03-2 | 1mg |
¥2595.00 | 2022-04-26 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P79430-5mg |
2-Methyl-4-propylpyridine |
28978-03-2 | 5mg |
¥5120.0 | 2021-09-08 | ||
| TargetMol Chemicals | TN4754-5 mg |
Persicoside |
28978-03-2 | 98% | 5mg |
¥ 4,040 | 2023-07-10 | |
| TargetMol Chemicals | TN4754-1 mL * 10 mM (in DMSO) |
Persicoside |
28978-03-2 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 4140 | 2023-09-15 | |
| TargetMol Chemicals | TN4754-5mg |
Persicoside |
28978-03-2 | 5mg |
¥ 4040 | 2024-07-19 | ||
| A2B Chem LLC | AF65898-5mg |
Persicoside |
28978-03-2 | 98.0% | 5mg |
$719.00 | 2024-04-20 | |
| TargetMol Chemicals | TN4754-1 ml * 10 mm |
Persicoside |
28978-03-2 | 1 ml * 10 mm |
¥ 4140 | 2024-07-19 | ||
| Ambeed | A1274698-5mg |
Persicoside |
28978-03-2 | 98% | 5mg |
$364.0 | 2025-03-01 |
4H-1-Benzopyran-4-one,5-(b-D-glucopyranosyloxy)-2,3-dihydro-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy-,(2S)- Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Related Categories
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- Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid O-glycosides
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